N-[2,2,2-tribromo-1-(4-morpholinyl)ethyl]benzamide

• IUPAC Name: N-(2,2,2-tribromo-1-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C13H15Br3N2O2/c14-13(15,16)12(18-6-8-20-9-7-18)17-11(19)10-4-2-1-3-5-10/h1-5,12H,6-9H2,(H,17,19)
• InChI Key: SBFVBDAIBAHHNW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(C(Br)(Br)Br)NC(=O)C2=CC=CC=C2
• Molecular Formula: C13H15Br3N2O2
• Molecular Weight: 470.98 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[2,2,2-tribromo-1-(4-morpholinyl)ethyl]benzamide involves the preparation of benzamide derivatives, with specific attention to their structure-activity relationships. The synthesis often involves condensation reactions, with a particular interest in modifying the N-4 substituent to alter activity. For instance, derivatives with potent gastrokinetic activity have been synthesized by varying the substituents at the N-4 position, highlighting the critical role of this modification in the synthesis process (Kato et al., 1992).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through various studies, including crystal structure analysis. These studies provide insights into the conformational preferences and the overall spatial arrangement of atoms within the molecule, which are essential for understanding its reactivity and interaction with biological targets. For example, the crystal structure analysis of a similar compound, 3-amino-4-morpholino-N-[2-(trifluoromethoxy)phenyl]-1H-indazole-1-carboxamide, revealed its monoclinic system, providing valuable information on the molecular geometry (Lu et al., 2017).

Chemical Reactions and Properties

The chemical reactions involving N-[2,2,2-tribromo-1-(4-morpholinyl)ethyl]benzamide and its derivatives are diverse, encompassing a range of reactions that modify its structure and, consequently, its properties. These reactions include condensation, cyclization, and reactions with various reagents to introduce new functional groups or modify existing ones, significantly impacting the compound's chemical behavior and activity.

Physical Properties Analysis

The physical properties of N-[2,2,2-tribromo-1-(4-morpholinyl)ethyl]benzamide derivatives, such as solubility, melting point, and crystallinity, are crucial for their practical applications and handling. These properties are determined by the compound's molecular structure and influence its stability, formulation, and storage conditions.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with biological molecules, define the compound's potential as a pharmacological agent. Studies focusing on the benzamide derivatives' antiproliferative activities, for example, shed light on their potential therapeutic applications by exploring their ability to inhibit cancer cell proliferation (Wang et al., 2015).

Scientific Research Applications

Pharmacokinetics and Metabolism

One study focused on the disposition and metabolism of SB-649868, a novel orexin 1 and 2 receptor antagonist developed for insomnia treatment. This research explored how the compound is metabolized and eliminated in humans, providing insights into its pharmacokinetic properties (Renzulli et al., 2011).

Diagnostic Applications

In the field of diagnostic medicine, sigma receptor scintigraphy using radiolabeled benzamides, such as N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), has been explored for visualizing primary breast tumors in vivo. This application underscores the potential of benzamides in non-invasive diagnostic procedures for cancer detection (Caveliers et al., 2002).

Anti-inflammatory and Antiallergic Research

Another study investigated the effects of a synthetic analogue of gallic acid, SG-HQ2, on mast cell-mediated allergic inflammation. This research is indicative of the ongoing efforts to find effective treatments for allergic inflammatory diseases by targeting histamine release and pro-inflammatory cytokines (Je et al., 2015).

Environmental Biomonitoring

Research on human exposure to brominated and organophosphate flame retardants through non-invasive biomarkers like hair and nails reflects the environmental application of chemical analysis. This study highlights the importance of monitoring environmental pollutants and their effects on human health (Liu et al., 2016).

Psychiatric Research

In psychiatric research, the role of neuroinflammation in schizophrenia-related psychosis was explored using PET imaging to detect activated microglia cells. This study provides insights into the potential inflammatory component of schizophrenia and related psychotic disorders (Doorduin et al., 2009).